99-36-5

Methyl 3-methylbenzoate

In Stock

• CAS RN:
• 99-36-5

• Formula:
• C9H10O2

• InChI:
• InChI=1S/C9H10O2/c1-7-4-3-5-8(6-7)9(10)11-2/h3-6H,1-2H3

• InChIKey:
• CPXCDEMFNPKOEF-UHFFFAOYSA-N

• Methyl 3-methylbenzoate, also known as Methyl 3-methylbenzoate, is a useful research compound. Its molecular formula is C9H10O2 and its molecular weight is 150.17 g/mol. The purity is usually 95%.

Ascorbate

• CAS RN:
• 299-36-5

• Formula:
• C6H7O6-

• InChI:
• InChI=1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-10H,1H2/p-1/t2-,5+/m0/s1

• InChIKey:
• CIWBSHSKHKDKBQ-JLAZNSOCSA-M

• L-ascorbate is the L-enantiomer of ascorbate and conjugate base of L-ascorbic acid, arising from selective deprotonation of the 3-hydroxy group. Required for a range of essential metabolic reactions in all animals and plants. It has a role as a human metabolite, a Daphnia magna metabolite and a cofactor. It is an ascorbate and a vitamin C. It is a conjugate base of a L-ascorbic acid.
  See also: Ascorbic Acid (conjugate).

Dimethyl 2-({[2-(3-bromophenyl)quinolin-4-yl]carbonyl}amino)benzene-1,4-dicarboxylate

• CAS RN:
• 5699-36-5

• Formula:
• C26H19BrN2O5

• InChI:
• InChI=1S/C26H19BrN2O5/c1-33-25(31)16-10-11-19(26(32)34-2)23(13-16)29-24(30)20-14-22(15-6-5-7-17(27)12-15)28-21-9-4-3-8-18(20)21/h3-14H,1-2H3,(H,29,30)

• InChIKey:
• ACZISTULKWFPCG-UHFFFAOYSA-N

• Dimethyl 2-({[2-(3-bromophenyl)quinolin-4-yl]carbonyl}amino)benzene-1,4-dicarboxylate is a useful research compound. Its molecular formula is C26H19BrN2O5 and its molecular weight is 519.3 g/mol. The purity is usually 95%.

1-(2-Chloroethyl)-3-methylbenzene

In Stock

• CAS RN:
• 39199-36-5

• Formula:
• C9H11Cl

• InChI:
• InChI=1S/C9H11Cl/c1-8-3-2-4-9(7-8)5-6-10/h2-4,7H,5-6H2,1H3

• InChIKey:
• PTUMKQUZCDYESZ-UHFFFAOYSA-N

• 1-(2-Chloroethyl)-3-methylbenzene is a useful research compound. Its molecular formula is C9H11Cl and its molecular weight is 154.63 g/mol. The purity is usually 95%.

[4-(3,4-Dimethylphenyl)sulfonyl-6-methylquinolin-3-yl]-phenylmethanone

Usually In Stock

• CAS RN:
• 872199-36-5

• Formula:
• C25H21NO3S

• InChI:
• InChI=1S/C25H21NO3S/c1-16-9-12-23-21(13-16)25(30(28,29)20-11-10-17(2)18(3)14-20)22(15-26-23)24(27)19-7-5-4-6-8-19/h4-15H,1-3H3

• InChIKey:
• UTFQAEOKLHEYJH-UHFFFAOYSA-N

• [4-(3,4-Dimethylphenyl)sulfonyl-6-methylquinolin-3-yl]-phenylmethanone is a useful research compound. Its molecular formula is C25H21NO3S and its molecular weight is 415.51. The purity is usually 95%.

3-Carbamoyl-1,4-dimethylpyridin-1-ium chloride

In Stock

• CAS RN:
• 110999-36-5

• Formula:
• C8H11ClN2O

• InChI:
• InChI=1S/C8H10N2O.ClH/c1-6-3-4-10(2)5-7(6)8(9)11;/h3-5H,1-2H3,(H-,9,11);1H

• InChIKey:
• DFKMKEGJTOGPAX-UHFFFAOYSA-N

• 3-Carbamoyl-1,4-dimethylpyridin-1-ium chloride, also known as 3-Carbamoyl-1,4-dimethylpyridin-1-ium chloride, is a useful research compound. Its molecular formula is C8H11ClN2O and its molecular weight is 186.64 g/mol. The purity is usually 95%.

N-(3-chlorophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1(6H)-yl)acetamide

In Stock

• CAS RN:
• 1019099-36-5

• Formula:
• C19H20ClN5O2

• InChI:
• InChI=1S/C19H20ClN5O2/c1-4-15-10-18(27)24(19(22-15)25-13(3)8-12(2)23-25)11-17(26)21-16-7-5-6-14(20)9-16/h5-10H,4,11H2,1-3H3,(H,21,26)

• InChIKey:
• DYUSOMQSPZBITQ-UHFFFAOYSA-N

• N-(3-chlorophenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-ethyl-6-oxopyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C19H20ClN5O2 and its molecular weight is 385.85. The purity is usually 95%.

3-(4-methoxyphenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromide

In Stock

• CAS RN:
• 1179499-36-5

• Formula:
• C17H15BrN4OS

• InChI:
• InChI=1S/C17H14N4OS.BrH/c1-22-14-9-7-13(8-10-14)16-18-19-17-21(16)20-15(11-23-17)12-5-3-2-4-6-12;/h2-10H,11H2,1H3;1H

• InChIKey:
• RLNUTQZJDAVCPA-UHFFFAOYSA-N

• 3-(4-methoxyphenyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine hydrobromide is a useful research compound. Its molecular formula is C17H15BrN4OS and its molecular weight is 403.3. The purity is usually 95%.

N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)furan-3-carboxamide

In Stock

• CAS RN:
• 1797299-36-5

• Formula:
• C15H11NO4S

• InChI:
• InChI=1S/C15H11NO4S/c17-14(12-2-1-6-20-12)13-4-3-11(21-13)8-16-15(18)10-5-7-19-9-10/h1-7,9H,8H2,(H,16,18)

• InChIKey:
• NTLAKPYFGIXNHQ-UHFFFAOYSA-N

• N-((5-(furan-2-carbonyl)thiophen-2-yl)methyl)furan-3-carboxamide is a useful research compound. Its molecular formula is C15H11NO4S and its molecular weight is 301.32. The purity is usually 95%.

N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide

In Stock

• CAS RN:
• 1904199-36-5

• Formula:
• C20H19N5O3S

• InChI:
• InChI=1S/C20H19N5O3S/c1-13-4-2-3-5-14(13)19-23-17(28-24-19)7-6-16(26)21-9-10-25-12-22-15-8-11-29-18(15)20(25)27/h2-5,8,11-12H,6-7,9-10H2,1H3,(H,21,26)

• InChIKey:
• BGSGXZPIUXDBLW-UHFFFAOYSA-N

• N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-3-(3-(o-tolyl)-1,2,4-oxadiazol-5-yl)propanamide is a useful research compound. Its molecular formula is C20H19N5O3S and its molecular weight is 409.46. The purity is usually 95%.

2-chloro-N-{[1-(1-methyl-2-oxopyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}pyridine-3-carboxamide

Usually In Stock

• CAS RN:
• 2094599-36-5

• Formula:
• C14H15ClN6O2

• InChI:
• InChI=1S/C14H15ClN6O2/c1-20-6-4-11(14(20)23)21-8-9(18-19-21)7-17-13(22)10-3-2-5-16-12(10)15/h2-3,5,8,11H,4,6-7H2,1H3,(H,17,22)

• InChIKey:
• ILTXCHSHTQZEOL-UHFFFAOYSA-N

• 2-chloro-N-{[1-(1-methyl-2-oxopyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}pyridine-3-carboxamide is a useful research compound. Its molecular formula is C14H15ClN6O2 and its molecular weight is 334.76. The purity is usually 95%.

1-Prop-2-enoyl-N-(2,4,6-trimethylphenyl)piperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361899-36-5

• Formula:
• C18H24N2O2

• InChI:
• InChI=1S/C18H24N2O2/c1-5-16(21)20-8-6-15(7-9-20)18(22)19-17-13(3)10-12(2)11-14(17)4/h5,10-11,15H,1,6-9H2,2-4H3,(H,19,22)

• InChIKey:
• JOUPELSRWININS-UHFFFAOYSA-N

• 1-Prop-2-enoyl-N-(2,4,6-trimethylphenyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H24N2O2 and its molecular weight is 300.402. The purity is usually 95%.